2-Imidazolidinone,1-[2-[4-[2-chloro-3-(4-fluorophenyl)-5-methyl-1h-indol-1-yl]-1-piperidinyl]ethyl]-3-(1-methylethyl)-

• Molecular Formula: C28H34ClFN4O
• Molecular Weight: 497.0 g/mol
• IUPAC Name: 1-[2-[4-[2-chloro-3-(4-fluorophenyl)-5-methylindol-1-yl]piperidin-1-yl]ethyl]-3-propan-2-ylimidazolidin-2-one
• InChI: InChI=1S/C28H34ClFN4O/c1-19(2)33-17-16-32(28(33)35)15-14-31-12-10-23(11-13-31)34-25-9-4-20(3)18-24(25)26(27(34)29)21-5-7-22(30)8-6-21/h4-9,18-19,23H,10-17H2,1-3H3
• InChI Key: JMRNYWZQKSANQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=C2C3=CC=C(C=C3)F)Cl)C4CCN(CC4)CCN5CCN(C5=O)C(C)C

Description

2-Imidazolidinone,1-[2-[4-[2-chloro-3-(4-fluorophenyl)-5-methyl-1h-indol-1-yl]-1-piperidinyl]ethyl]-3-(1-methylethyl)- is a useful research compound. Its molecular formula is C28H34ClFN4O and its molecular weight is 497.0 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Imidazolidinone,1-[2-[4-[2-chloro-3-(4-fluorophenyl)-5-methyl-1h-indol-1-yl]-1-piperidinyl]ethyl]-3-(1-methylethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Imidazolidinone,1-[2-[4-[2-chloro-3-(4-fluorophenyl)-5-methyl-1h-indol-1-yl]-1-piperidinyl]ethyl]-3-(1-methylethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 3-(4-Fluorophenyl)-5-methyl-1-[1-[2-[3-(2-propyl)imidazolidin-2-on-1yl]ethyl]-4-piperidyl)-1H-indole 4h (3.0 g), dimethylsulphoxide (0.51 g) and conc. aqueous HCl (1 ml) was heated to 60° C. for 0.5 h under stirring. The reaction mixture was cooled to room temperature and water was added. The solution was extracted with ethyl acetate (2×50 ml). The combined organic phases were washed with 4N aqueous NaOH and brine. Evaporation of the solvent gave an oil which was purified by column chromatography on silica gel (eluted with ethyl acetate/heptane 1:3). This afforded the title compound which crystallized from diethyl ether. Yield 0.4 g, mp 127°-130° C.